Cas no 612525-35-6 (4-(azepane-1-sulfonyl)-N-(1,2-oxazol-3-yl)benzamide)

• Product Name: 4-(azepane-1-sulfonyl)-N-(1,2-oxazol-3-yl)benzamide
• CAS No: 612525-35-6
• Molecular Formula: C₁₆H₁₉N₃O₄S
• Molecular Weight: 349.404762506485
• CID: 6399909
• PubChem ID: 969735

4-(azepane-1-sulfonyl)-N-(1,2-oxazol-3-yl)benzamide Properties

Names and Identifiers

• 4-(azepane-1-sulfonyl)-N-(1,2-oxazol-3-yl)benzamide
• 612525-35-6
• CHEMBL1463148
• HMS3324B17
• F1402-0021
• 4-(1-azepanylsulfonyl)-N-3-isoxazolylbenzamide
• AKOS000806366
• 4-(azepan-1-ylsulfonyl)-N-(isoxazol-3-yl)benzamide
• HMS2161I10
• MLS000099534
• SMR000074241
• MLS002545833
• 4-(azepan-1-ylsulfonyl)-N-(1,2-oxazol-3-yl)benzamide
• Benzamide, 4-[(hexahydro-1H-azepin-1-yl)sulfonyl]-N-3-isoxazolyl-

• InChIKey： MWHBEQNGVLXTBS-UHFFFAOYSA-N
• Inchi： 1S/C16H19N3O4S/c20-16(17-15-9-12-23-18-15)13-5-7-14(8-6-13)24(21,22)19-10-3-1-2-4-11-19/h5-9,12H,1-4,10-11H2,(H,17,18,20)
• SMILES： C(NC1C=CON=1)(=O)C1=CC=C(S(N2CCCCCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 349.10962727g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 349.10962727g/mol
• Heavy Atom Count: 24
• Complexity: 518
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides